![molecular formula C18H19NO3 B5115622 N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B5115622.png)
N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as EMD-386088, is a novel compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzodioxine derivatives and has been found to exhibit potent and selective activity at the dopamine D1 receptor.
Mechanism of Action
N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide acts as a partial agonist at the dopamine D1 receptor, which leads to the activation of the cAMP pathway and subsequent modulation of neuronal activity. This mechanism of action is different from other dopamine receptor agonists, which primarily act on the dopamine D2 receptor. This compound has been found to have a high affinity for the dopamine D1 receptor, making it a potent and selective agonist.
Biochemical and Physiological Effects
This compound has been shown to enhance cognitive function and working memory in animal models. It has also been found to increase dopamine release in the prefrontal cortex, which is involved in the regulation of cognitive and emotional processes. This compound has been found to have a favorable pharmacokinetic profile, with good brain penetration and a long half-life.
Advantages and Limitations for Lab Experiments
N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages for lab experiments, including its high potency and selectivity for the dopamine D1 receptor, as well as its favorable pharmacokinetic profile. However, its use in lab experiments is limited by its high cost and the need for specialized equipment and expertise for its synthesis and purification.
Future Directions
There are several potential future directions for the study of N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of research could be the development of more efficient and cost-effective synthesis methods for the compound. Another area of research could be the investigation of the potential therapeutic applications of this compound in neurological and psychiatric disorders, such as schizophrenia and Alzheimer's disease. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound at the dopamine D1 receptor and its effects on neuronal activity and behavior.
Synthesis Methods
The synthesis of N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves the reaction of 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid with 2-bromo-6-ethyltoluene, followed by reduction with lithium aluminum hydride and subsequent reaction with methyl isocyanate. The final product is obtained after purification by column chromatography and recrystallization.
Scientific Research Applications
N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been found to exhibit potent and selective activity at the dopamine D1 receptor, which is involved in the regulation of motor function, reward, and cognition. This compound has been shown to enhance cognitive function and working memory in animal models, making it a potential candidate for the treatment of cognitive deficits associated with disorders such as schizophrenia and Alzheimer's disease.
Properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3/c1-3-13-8-6-7-12(2)17(13)19-18(20)16-11-21-14-9-4-5-10-15(14)22-16/h4-10,16H,3,11H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVNAGGKXCYFHLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2COC3=CC=CC=C3O2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.